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Compound of Interest

Compound Name: N,N-Diphenylacetamide

Cat. No.: B359580

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of N,N-
Diphenylacetamide, a crucial physical property for its identification, purity assessment, and
application in various scientific domains. The document outlines the established melting point
range, presents a detailed experimental protocol for its determination, and illustrates key
concepts through visual diagrams.

Physicochemical Data: Melting Point

The melting point of N,N-Diphenylacetamide is a well-documented and consistent physical
constant. A comprehensive review of chemical literature and supplier specifications confirms
the melting point range.

Parameter Value Source(s)

Melting Point Range 100-103 °C [L121131[41[5]16]

This narrow range is indicative of a substance that can be obtained in high purity. A significant
deviation from this range or a broadening of the melting range would suggest the presence of
impurities.
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Experimental Protocol: Melting Point Determination
by Capillary Method

The capillary method is a standard and widely accepted technique for the accurate
determination of the melting point of a crystalline solid like N,N-Diphenylacetamide.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
Procedure:
e Sample Preparation:

o Ensure the N,N-Diphenylacetamide sample is completely dry, as residual solvent can
depress the melting point.

o If the sample consists of large crystals, gently grind it to a fine powder using a mortar and
pestle. This ensures uniform packing and heat transfer.

o Capillary Tube Packing:
o Press the open end of a capillary tube into the powdered sample.
o Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.
o The packed sample height should be approximately 2-3 mm.

e Apparatus Setup:
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o Insert the packed capillary tube into the sample holder of the melting point apparatus.

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the heating block.

e Melting Point Determination:

o Rapid Preliminary Measurement (Optional but Recommended): Heat the sample at a rapid
rate (e.g., 10-20 °C per minute) to get an approximate melting point. This helps in setting
the parameters for a more accurate measurement.

o Accurate Measurement: Allow the apparatus to cool to at least 20 °C below the
approximate melting point.

o Begin heating at a slow, controlled rate of 1-2 °C per minute as the temperature
approaches the expected melting point.

o Record the Melting Range:
» T1: The temperature at which the first drop of liquid is observed.

» T2: The temperature at which the entire sample has completely melted into a clear
liquid.

o

The melting point is reported as the range T1 - T2.
e Post-measurement:
o Turn off the apparatus and allow it to cool.
o Dispose of the used capillary tube in an appropriate glass waste container.

Visualizations

To further elucidate the concepts discussed, the following diagrams are provided.
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Caption: Experimental workflow for determining the melting point of N,N-Diphenylacetamide.
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Caption: Logical relationship of factors influencing the melting point of a crystalline solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Diphenylacetamide: A Technical Overview of its
Melting Point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b359580#n-n-diphenylacetamide-melting-point-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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